Cas no 1208075-98-2 (1-chloro-2,4-difluoro-3-methylbenzene)

• Product Name: 1-chloro-2,4-difluoro-3-methylbenzene
• CAS No: 1208075-98-2
• MF: C₇H₅ClF₂
• MW: 162.564408063889
• MDL: MFCD12922596
• CID: 4577491
• PubChem ID: 17901798
• Update Time: 2025-06-10

1-chloro-2,4-difluoro-3-methylbenzene Chemical and Physical Properties

Names and Identifiers

• 1-chloro-2,4-difluoro-3-methylbenzene

• MDL： MFCD12922596
• Inchi： 1S/C7H5ClF2/c1-4-6(9)3-2-5(8)7(4)10/h2-3H,1H3
• InChI Key： ZQRFUKLYOPSDEN-UHFFFAOYSA-N
• SMILES： C1C=C(Cl)C(F)=C(C)C=1F

Computed Properties

• Exact Mass: 162.0047842g/mol
• Monoisotopic Mass: 162.0047842g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 0Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 1-chloro-2,4-difluoro-3-methylbenzene

Introduction to 1-Chloro-2,4-difluoro-3-methylbenzene (CAS No. 1208075-98-2)

1-Chloro-2,4-difluoro-3-methylbenzene, with the CAS number 1208075-98-2, is a versatile organic compound that has gained significant attention in recent years due to its unique chemical properties and potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its chloro, difluoro, and methyl substituents on a benzene ring, which confer it with distinct reactivity and stability profiles.

The molecular structure of 1-chloro-2,4-difluoro-3-methylbenzene (C₈H₅ClF₂) consists of a benzene ring with a chlorine atom at the 1-position, fluorine atoms at the 2 and 4 positions, and a methyl group at the 3-position. This arrangement of substituents imparts the molecule with a high degree of electron-withdrawing character, particularly due to the presence of the fluorine atoms. The chlorine atom also contributes to the molecule's reactivity and selectivity in various chemical reactions.

In the pharmaceutical industry, 1-chloro-2,4-difluoro-3-methylbenzene has been explored as an intermediate in the synthesis of several drug candidates. Its unique electronic properties make it an excellent starting material for the preparation of fluorinated aromatic compounds, which are often used in the development of drugs with improved pharmacokinetic properties. Recent studies have shown that fluorinated aromatic compounds can enhance drug solubility, metabolic stability, and binding affinity to target proteins.

In addition to its applications in drug discovery, 1-chloro-2,4-difluoro-3-methylbenzene has also found use in the agrochemical industry. Fluorinated compounds are known for their ability to improve the efficacy of pesticides and herbicides by enhancing their resistance to degradation and increasing their selectivity towards target organisms. The presence of multiple halogen substituents in 1-chloro-2,4-difluoro-3-methylbenzene makes it a valuable precursor for the synthesis of such agrochemicals.

The material science sector has also shown interest in 1-chloro-2,4-difluoro-3-methylbenzene. Fluorinated aromatic compounds are often used in the development of advanced materials with unique properties such as low surface energy, high thermal stability, and excellent chemical resistance. These materials find applications in various industries, including electronics, coatings, and polymers. The combination of chlorine and fluorine substituents in 1-chloro-2,4-difluoro-3-methylbenzene provides a versatile platform for tailoring these properties through further chemical modifications.

The synthesis of 1-chloro-2,4-difluoro-3-methylbenzene typically involves multi-step processes that include halogenation reactions and functional group transformations. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes for its production. For example, transition metal-catalyzed reactions have been developed to improve yields and reduce by-products. These advancements not only enhance the economic viability of producing 1-chloro-2,4-difluoro-3-methylbenzene but also contribute to sustainable chemistry practices.

The physical properties of 1-chloro-2,4-difluoro-3-methylbenzene, such as its boiling point (approximately 160°C) and solubility in organic solvents like dichloromethane and acetone, make it suitable for use in various chemical processes. Its low reactivity under standard conditions ensures safe handling and storage. However, it is important to note that proper safety measures should always be followed when working with this compound to ensure compliance with regulatory guidelines.

In conclusion, 1-chloro-2,4-difluoro-3-methylbenzene (CAS No. 1208075-98-2) is a multifaceted compound with a wide range of applications across different industries. Its unique chemical structure and properties make it an invaluable intermediate in pharmaceuticals, agrochemicals, and materials science. Ongoing research continues to uncover new possibilities for its use, further solidifying its importance in modern chemistry.